Cas no 651780-46-0 (1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one)

1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one structure
651780-46-0 structure
Product Name:1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one
CAS No:651780-46-0
MF:C10H9BrN2O
MW:253.095261335373
CID:403014
PubChem ID:59127382
Update Time:2025-04-19

1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 1-acetyl-5-bromo-3-methyl-
    • 1-(5-bromo-3-methyl-1H-indazol-1-yl)ethanone
    • 1-(5-bromo-3-methylindazol-1-yl)ethanone
    • 1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one
    • CS-0056771
    • PS-16960
    • SCHEMBL733143
    • 651780-46-0
    • BBB78046
    • MFCD20484247
    • 1-Acetyl-5-bromo-3-methyl-1H-indazole
    • FT-0737109
    • P12771
    • DTXSID30731032
    • SB16418
    • CENOHIFSIOVFMZ-UHFFFAOYSA-N
    • DA-03914
    • 1-(5-bromo-3-methyl-1H-indazol-1-yl)-ethanone
    • Inchi： 1S/C10H9BrN2O/c1-6-9-5-8(11)3-4-10(9)13(12-6)7(2)14/h3-5H,1-2H3
    • InChI Key： CENOHIFSIOVFMZ-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C(C)=NN2C(C)=O

Computed Properties

  • Exact Mass: 251.98987
  • Monoisotopic Mass: 251.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89

1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one Pricemore >>

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abcr
AB589354-100mg
1-(5-Bromo-3-methyl-1H-indazol-1-yl)ethan-1-one; .
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 €243.20 2024-07-24
abcr
AB589354-250mg
1-(5-Bromo-3-methyl-1H-indazol-1-yl)ethan-1-one; .
 651780-46-0
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 €369.60 2024-07-24
abcr
AB589354-500mg
1-(5-Bromo-3-methyl-1H-indazol-1-yl)ethan-1-one; .
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abcr
AB589354-1g
1-(5-Bromo-3-methyl-1H-indazol-1-yl)ethan-1-one; .
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 651780-46-0 97%
100.0mg
 ￥719.0000 2024-07-21

1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:651780-46-0)1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one
Order Number:A1089255
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:34
Price ($):325.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:651780-46-0)1-(5-bromo-3-methyl-1H-indazol-1-yl)ethan-1-one
A1089255
Purity:99%
Quantity:1g
Price ($):325.0
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